Cas no 1806690-45-8 (Ethyl 2-hydrazinyl-5-hydroxybenzoate)

• Product Name: Ethyl 2-hydrazinyl-5-hydroxybenzoate
• CAS No: 1806690-45-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4957761
• Update Time: 2025-10-29

Ethyl 2-hydrazinyl-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydrazinyl-5-hydroxybenzoate

• Inchi： 1S/C9H12N2O3/c1-2-14-9(13)7-5-6(12)3-4-8(7)11-10/h3-5,11-12H,2,10H2,1H3
• InChI Key： HQPNWPZDQSNVMX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CC=1NN)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 2-hydrazinyl-5-hydroxybenzoate

Ethyl 2-hydrazinyl-5-hydroxybenzoate (CAS No. 1806690-45-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 2-hydrazinyl-5-hydroxybenzoate, identified by the CAS number 1806690-45-8, is a compound of significant interest in the realm of chemical and pharmaceutical research. This organic molecule, featuring a hydrazinyl group and a hydroxybenzoate moiety, has garnered attention due to its potential applications in drug development and bioorganic chemistry. The unique structural properties of this compound make it a valuable candidate for further exploration, particularly in the context of novel therapeutic agents and biochemical interactions.

The structural composition of Ethyl 2-hydrazinyl-5-hydroxybenzoate encompasses a benzoic acid derivative substituted with both a hydrazinyl group at the 2-position and a hydroxyl group at the 5-position. This arrangement imparts distinct chemical reactivity and functional characteristics, making it a versatile intermediate in synthetic organic chemistry. The presence of the hydrazinyl moiety suggests potential for nucleophilic substitution reactions, while the hydroxyl group offers opportunities for hydrogen bonding and further derivatization.

In recent years, there has been growing interest in the development of compounds that incorporate hydrazinyl groups due to their reported biological activities. Hydrazinyl-containing molecules have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. Ethyl 2-hydrazinyl-5-hydroxybenzoate is no exception, and its potential as a pharmacophore has been explored in several preliminary studies.

One of the most compelling aspects of Ethyl 2-hydrazinyl-5-hydroxybenzoate is its ability to serve as a building block for more complex molecular architectures. In drug discovery pipelines, such intermediates are often utilized to construct lead compounds that exhibit desired biological properties. The compound's dual functionality—combining both nucleophilic and hydrogen-bonding capabilities—makes it particularly useful for designing molecules that can interact with biological targets in multiple ways.

The hydroxyl group in Ethyl 2-hydrazinyl-5-hydroxybenzoate also plays a crucial role in its solubility and bioavailability profiles. Hydroxyl-functionalized compounds often exhibit improved solubility in polar solvents, which can enhance their absorption and distribution within biological systems. This characteristic is particularly important in pharmaceutical formulations, where achieving optimal drug delivery is paramount.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like Ethyl 2-hydrazinyl-5-hydroxybenzoate. Molecular docking simulations and pharmacophore modeling have been employed to predict how this compound might interact with specific biological targets. These computational approaches have accelerated the drug discovery process by allowing researchers to evaluate multiple hypotheses without the need for extensive wet laboratory experiments.

In vitro studies have begun to elucidate the potential biological activities of Ethyl 2-hydrazinyl-5-hydroxybenzoate. Initial findings suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its possible antimicrobial effects. These early results are encouraging and warrant further investigation into its therapeutic potential.

The synthesis of Ethyl 2-hydrazinyl-5-hydroxybenzoate presents an interesting challenge due to the need for precise functionalization at multiple positions on the benzene ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective oxidation processes, have been employed to achieve this goal. The development of efficient synthetic routes is essential for scaling up production and conducting more comprehensive biological evaluations.

The role of intermediates like Ethyl 2-hydrazinyl-5-hydroxybenzoate strong>s extends beyond their use as starting materials for drug development. They also serve as valuable tools for understanding fundamental chemical principles and exploring new synthetic methodologies. The study of such compounds contributes to the broader field of organic chemistry by pushing the boundaries of what can be achieved through molecular design.